Cas no 1393530-02-3 (2,6-Bis(trifluoromethyl)pyridine-4-sulfonyl chloride)

• Product Name: 2,6-Bis(trifluoromethyl)pyridine-4-sulfonyl chloride
• CAS No: 1393530-02-3
• MF: C₇H₂ClF₆NO₂S
• MW: 313.604700565338
• CID: 4908547
• Update Time: 2025-07-21

2,6-Bis(trifluoromethyl)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,6-BIS(TRIFLUOROMETHYL)PYRIDINE-4-SULFONYL CHLORIDE
• AB81352
• 2,6-Bis(trifluoromethyl)pyridine-4-sulfonyl chloride

• Inchi： 1S/C7H2ClF6NO2S/c8-18(16,17)3-1-4(6(9,10)11)15-5(2-3)7(12,13)14/h1-2H
• InChI Key： MEVWDCGFSBBRIV-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(F)(F)F)N=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 378
• XLogP3: 2.7
• Topological Polar Surface Area: 55.4

Additional information on 2,6-Bis(trifluoromethyl)pyridine-4-sulfonyl chloride

Recent Advances in the Application of 2,6-Bis(trifluoromethyl)pyridine-4-sulfonyl chloride (CAS: 1393530-02-3) in Chemical Biology and Pharmaceutical Research

2,6-Bis(trifluoromethyl)pyridine-4-sulfonyl chloride (CAS: 1393530-02-3) is a highly versatile sulfonyl chloride derivative that has garnered significant attention in recent years due to its unique chemical properties and broad applicability in medicinal chemistry and chemical biology. This compound, characterized by its trifluoromethyl groups and reactive sulfonyl chloride moiety, serves as a key intermediate in the synthesis of various biologically active molecules, including protease inhibitors, kinase inhibitors, and other therapeutic agents. Recent studies have highlighted its potential in drug discovery, particularly in the development of covalent inhibitors and targeted therapies.

One of the most notable applications of 2,6-Bis(trifluoromethyl)pyridine-4-sulfonyl chloride is its role in the design of covalent inhibitors. Covalent inhibitors have gained prominence in drug discovery due to their ability to form irreversible or reversible covalent bonds with target proteins, leading to prolonged pharmacological effects. The sulfonyl chloride group in this compound reacts selectively with nucleophilic residues such as cysteine or lysine in the active sites of enzymes, making it an ideal candidate for the development of covalent inhibitors. Recent research has demonstrated its utility in targeting kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders.

In addition to its use in covalent inhibitor design, 2,6-Bis(trifluoromethyl)pyridine-4-sulfonyl chloride has been employed in the synthesis of sulfonamide-based compounds. Sulfonamides are a well-established class of compounds with diverse biological activities, including antibacterial, antiviral, and anticancer properties. The trifluoromethyl groups in this compound enhance its lipophilicity and metabolic stability, which are critical factors in drug development. Recent studies have explored its incorporation into sulfonamide derivatives to improve their pharmacokinetic profiles and target specificity.

Another emerging area of research involves the use of 2,6-Bis(trifluoromethyl)pyridine-4-sulfonyl chloride in chemical biology for protein labeling and profiling. The reactive sulfonyl chloride moiety allows for the selective modification of proteins, enabling researchers to study protein-protein interactions, enzyme activity, and post-translational modifications. This has opened new avenues for understanding disease mechanisms and identifying novel therapeutic targets. For instance, recent work has utilized this compound to develop activity-based probes for profiling serine hydrolases, a class of enzymes involved in numerous physiological and pathological processes.

Despite its promising applications, challenges remain in the handling and storage of 2,6-Bis(trifluoromethyl)pyridine-4-sulfonyl chloride due to its reactivity and sensitivity to moisture. Researchers have emphasized the need for optimized synthetic protocols and storage conditions to ensure its stability and reproducibility in experimental settings. Recent advancements in synthetic chemistry have addressed some of these challenges, leading to improved yields and purity of the compound.

In conclusion, 2,6-Bis(trifluoromethyl)pyridine-4-sulfonyl chloride (CAS: 1393530-02-3) represents a valuable tool in chemical biology and pharmaceutical research. Its unique chemical properties and versatility make it a key player in the development of covalent inhibitors, sulfonamide-based therapeutics, and protein labeling strategies. Ongoing research continues to uncover new applications and refine its use, paving the way for innovative drug discovery and therapeutic interventions. Future studies are expected to further explore its potential in targeted therapies and precision medicine, solidifying its role as a cornerstone in modern medicinal chemistry.